2-((1,1-Dimethylethoxycarbonyl)methyl)aminonaphthalene

• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol
• IUPAC Name: tert-butyl 2-(naphthalen-2-ylamino)acetate
• InChI: InChI=1S/C16H19NO2/c1-16(2,3)19-15(18)11-17-14-9-8-12-6-4-5-7-13(12)10-14/h4-10,17H,11H2,1-3H3
• InChI Key: BGVABJOYYHZQQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CNC1=CC2=CC=CC=C2C=C1

Description

2-((1,1-Dimethylethoxycarbonyl)methyl)aminonaphthalene is a useful research compound. Its molecular formula is C16H19NO2 and its molecular weight is 257.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-aminonaphthalene (985 mg, 6.8 mmol) in N,N-dimethylformamide (DMF) (50 mL) was added potassium carbonate (1.806 g, 13.6 mmol) and tert-butyl bromoacetate (1.4 mL, 9.9 mmol). The resulting reaction mixture was stirred at ambient temperature. After 24 hours, the reaction mixture was diluted with water (200 mL), then extracted by ethyl acetate (150 mL). The organic layer was separated and washed with water (3×100 mL), then dried over sodium sulfate. The solvent was evaporated in vacuo to afford a product as ann yellow oil. Purification of product by flash column on silica gel afforded 2-((1,1-dimethylethoxycarbonyl)methyl)aminonaphthalene (1.2 g).